Cas no 104412-19-3 ((3,5-Dimethoxy-phenylamino)-acetic acid)
(3,5-Dimethoxy-phenylamino)-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (3,5-Dimethoxy-phenylamino)-acetic acid
- 2-((3,5-Dimethoxyphenyl)amino)acetic acid
- (3,5-Dimethoxyphenylamino)acetic acid
- AM90520
-
- Inchi: 1S/C10H13NO4/c1-14-8-3-7(11-6-10(12)13)4-9(5-8)15-2/h3-5,11H,6H2,1-2H3,(H,12,13)
- InChI Key: CHCVUHFWBCMTPL-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=C(C=1)NCC(=O)O)OC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 198
- Topological Polar Surface Area: 67.8
(3,5-Dimethoxy-phenylamino)-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 086599-500mg |
3,5-Dimethoxy-phenylamino)-acetic acid |
104412-19-3 | 500mg |
£389.00 | 2022-03-01 |
(3,5-Dimethoxy-phenylamino)-acetic acid Related Literature
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on (3,5-Dimethoxy-phenylamino)-acetic acid
Introduction to (3,5-Dimethoxy-phenylamino)-acetic Acid (CAS No. 104412-19-3)
(3,5-Dimethoxy-phenylamino)-acetic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. With the CAS number 104412-19-3, this compound represents a derivative of phenylamine, featuring methoxy substituents at the 3rd and 5th positions on the benzene ring. This unique structural configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.
The significance of (3,5-Dimethoxy-phenylamino)-acetic acid lies in its potential applications across multiple domains of medicinal chemistry. Its molecular structure, characterized by a phenyl ring linked to an amino group and an acetic acid moiety, offers a versatile scaffold for further functionalization. This flexibility has been exploited in the design of novel therapeutic agents targeting a range of physiological pathways.
In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors for neurological disorders. The presence of methoxy groups in (3,5-Dimethoxy-phenylamino)-acetic acid enhances its binding affinity to certain neurotransmitter receptors, making it a promising candidate for the synthesis of drugs aimed at modulating central nervous system activity. Studies have demonstrated its efficacy in preclinical models as a potential treatment for conditions such as depression and anxiety.
Moreover, the compound has shown promise in the realm of anti-inflammatory drug discovery. The aromatic ring system and the amino-acetic acid backbone contribute to its ability to interact with inflammatory signaling pathways. Research indicates that derivatives of this compound may inhibit key enzymes involved in the production of pro-inflammatory cytokines, thereby offering a new avenue for therapeutic intervention.
The synthesis of (3,5-Dimethoxy-phenylamino)-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and selective hydrogenation have been particularly useful in constructing the desired molecular framework.
From a pharmacokinetic perspective, the metabolic stability and solubility profile of (3,5-Dimethoxy-phenylamino)-acetic acid are critical factors that influence its clinical applicability. Investigations into its pharmacokinetic behavior have revealed insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These findings are instrumental in guiding dosing regimens and minimizing potential side effects.
The role of computational chemistry in understanding the interactions between (3,5-Dimethoxy-phenylamino)-acetic acid and biological targets cannot be overstated. Molecular docking studies have provided valuable insights into its binding mode with protein receptors, facilitating the rational design of more potent analogs. These computational approaches complement experimental efforts by predicting structural modifications that could enhance drug-like properties.
In conclusion, (3,5-Dimethoxy-phenylamino)-acetic acid (CAS No. 104412-19-3) represents a compelling subject of study in medicinal chemistry. Its unique structural features and demonstrated biological activity position it as a key intermediate in the development of novel therapeutics. As research continues to uncover new applications for this compound, its importance in addressing contemporary healthcare challenges is likely to grow.
104412-19-3 ((3,5-Dimethoxy-phenylamino)-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)